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Compound of Interest

Compound Name: L-Glucono-1,5-lactone

Cat. No.: B118746 Get Quote

An In-depth Technical Guide to L-Glucono-1,5-lactone

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical compounds is paramount. This guide provides a detailed

overview of L-Glucono-1,5-lactone, covering its fundamental properties, relevant experimental

protocols, and its role in biochemical pathways.

Core Properties of L-Glucono-1,5-lactone
L-Glucono-1,5-lactone is a carbohydrate and a lactone, which is a cyclic ester. It is the L-

isomer of the more common D-Glucono-1,5-lactone (often referred to as glucono-delta-lactone

or GDL).

Quantitative Data Summary
The essential quantitative data for L-Glucono-1,5-lactone are summarized in the table below

for quick reference.

Property Value Citations

CAS Number 52153-09-0 [1]

Molecular Weight 178.14 g/mol [1]

Molecular Formula C₆H₁₀O₆ [1]
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Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

Below are outlines of key experimental protocols related to glucono-lactones.

Protocol 1: Synthesis of L-Gluconic Acid
A patented process outlines the synthesis of L-gluconic acid, a precursor that can be converted

to L-glucono-1,5-lactone. This method is noted for being higher yielding and more cost-

effective than traditional approaches.[2]

Objective: To synthesize L-gluconic acid from 6-bromo-6-deoxy-2,3-anhydro-D-manno-1,4-

lactone.[2]

Methodology:

The starting material, 6-bromo-6-deoxy-2,3-anhydro-D-manno-1,4-lactone, is converted to L-

gluconic acid.[2]

The patent further describes the optional preceding steps to produce the starting material

from the readily available D-glucono-1,5-lactone.[2]

Optional subsequent steps for the conversion of the resulting L-gluconic acid to L-glucose

and its analogues are also detailed.[2]

Protocol 2: Enzymatic Synthesis of D-Glucono-1,5-
lactone
The enzymatic oxidation of glucose is a common method for producing D-Glucono-1,5-lactone.

[3][4]

Objective: To synthesize D-Glucono-1,5-lactone from D-glucose using glucose oxidase.

Reaction: C₆H₁₂O₆ (D-Glucose) + O₂ → C₆H₁₀O₆ (D-Glucono-1,5-lactone) + H₂O₂[3]

Methodology:

A solution of D-glucose in a suitable buffer (e.g., phosphate-buffered saline) is prepared.[5]
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The enzyme glucose oxidase is added to the stirred glucose solution at room temperature.[3]

[5]

The reaction proceeds with the consumption of oxygen and the production of D-Glucono-1,5-

lactone and hydrogen peroxide.[3][4]

Optionally, catalase can be added to degrade the hydrogen peroxide byproduct, which also

regenerates some oxygen.[4]

Protocol 3: Analytical Determination by High-
Performance Liquid Chromatography (HPLC)
HPLC is a precise method for the determination and quantification of glucono-δ-lactone.[6]

Objective: To determine the concentration of Glucono-δ-lactone in a sample.

Chromatographic Conditions:

Column: Thermo Hypersil Gold Aq (250 mm × 4.6 mm, 5 μm).[6]

Mobile Phase: A mixture of acetonitrile and water (9:1).[6]

Flow Rate: 0.5 mL/min.[6]

Column Temperature: 30 °C.[6]

Injection Volume: 10 μL.[6]

Detector: Charged Aerosol Detector (CAD) with a nebulization temperature of 50 °C and a

carrier gas pressure of 427.5 kPa.[6]

Results: This method has a linearity range of 1.05-22.5 mg·L⁻¹ and a detection limit of 0.32 ng.

[6]

Signaling Pathways and Biochemical Reactions
Glucono-1,5-lactone is an intermediate in key metabolic pathways, most notably the pentose

phosphate pathway.[7]
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Biochemical Oxidation of Glucose
The initial step in the oxidation of glucose within certain biological contexts involves the

formation of glucono-1,5-lactone. This reaction is a critical link between glycolysis and other

metabolic routes.

β-D-Glucose

Glucose Oxidase D-Glucono-1,5-lactone+ H₂O₂

O₂

Gluconic Acid

H₂O₂

H₂O

Click to download full resolution via product page

Caption: Enzymatic oxidation of glucose to glucono-1,5-lactone and subsequent hydrolysis.

This guide provides foundational technical information for professionals working with L-
Glucono-1,5-lactone. The provided protocols and pathway diagrams serve as a starting point

for further research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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